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Compound of Interest

Compound Name: 1,3,3-Trichloro-1,1-difluoropropane

CAS No.: 460-63-9

Cat. No.: B1295525 Get Quote

Status: Active Operator: Senior Application Scientist (Process Chemistry Division) Ticket

Context: Handling volatility, removal, and containment issues in drug development workflows.

🚨 PHASE 1: CRITICAL DIAGNOSTIC (Triage)
Before proceeding, we must verify the physicochemical nature of your "volatility issue." In the

field, HCFC-242fa is frequently confused with HFC-245fa due to similar naming conventions,

yet they possess opposite volatility profiles.

Please verify your solvent immediately:
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Feature HCFC-242fa (The Target)
HFC-245fa (Common
Confusion)

CAS Number 460-63-9 460-73-1

Chemical Name
1,3,3-Trichloro-1,1-

difluoropropane
1,1,1,3,3-Pentafluoropropane

Boiling Point 107°C - 109°C (High Boiler) 15.3°C (Low Boiler/Gas)

Volatility Issue
"It won't leave." (Residual

Solvent)

"It evaporates too fast."

(Pressure/Loss)

Primary Risk
Toxicity/ODS/Process

Contamination
Pressure Buildup/Asphyxiation

Tech Note: If your solvent is boiling at room temperature or building pressure in a sealed bottle,

you are likely handling HFC-245fa, not HCFC-242fa. If you confirmed you are working with

HCFC-242fa (BP ~109°C), proceed to Phase 2.

🧪 PHASE 2: TROUBLESHOOTING HCFC-242fa (Low
Volatility Issues)
Issue Statement: "I cannot remove HCFC-242fa from my API/intermediate without using

excessive heat, which degrades my compound."

Scientific Context: HCFC-242fa has a boiling point comparable to Toluene or Water. In drug

development, "volatility issues" with this class of solvent typically refer to the difficulty of

reaching ICH Q3C residual solvent limits (Class II Ozone Depleter). Its high molecular weight

(183.4 g/mol ) and halogenated nature allow it to interact strongly with lipophilic domains in

drug molecules, creating "sticky" solvates.
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Solution 1: The "Solvent Chasing" Protocol (Azeotropic
Displacement)
Do not rely on direct vacuum distillation alone; the energy required to break the solvent-solute

interaction often exceeds the thermal stability of the drug. Use a lower-boiling "chaser" solvent.

Step-by-Step Protocol:

Selection: Choose a chaser solvent that is miscible with HCFC-242fa but has a lower boiling

point (e.g., Methanol, BP 65°C; or DCM, BP 40°C, if permitted). Methanol is preferred as it

often disrupts halogen-bonding networks.

Dilution: Dissolve your concentrated residue in 5–10 volumes of the chaser solvent.

Concentration: Rotovap at moderate vacuum (approx. 100–150 mbar) and moderate bath

temperature (40°C).

Mechanism:[1][2][3][4][5] As the Methanol evaporates, it entrains HCFC-242fa molecules,

effectively lowering the partial pressure required to remove the high-boiler.

Repetition: Repeat this "Chase" step 2–3 times.

Final Drying: Place the sample in a vacuum oven ( < 10 mbar) at 40–50°C.

Solution 2: Lyophilization Compatibility Check
Question:Can I freeze-dry (lyophilize) HCFC-242fa? Answer:No.

Reasoning: With a freezing point likely below -50°C (exact data sparse, estimated based on

structural analogs) and low vapor pressure at sub-zero temperatures, HCFC-242fa will not

sublime efficiently. It will melt and cause "melt-back" in your cake, ruining the batch.

Alternative: Solvent swap to t-Butanol or 1,4-Dioxane (if permissible) before lyophilization.

🛡️ PHASE 3: SAFETY & CONTAINMENT (High
Volatility/Vapor Issues)
Issue Statement: "I am detecting solvent vapors in the lab despite its high boiling point."
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Scientific Context: Even high-boiling halogenated solvents can have significant vapor pressure

at ambient temperatures if the surface area is large (e.g., during filtration). HCFC-242fa is an

Ozone Depleting Substance (ODS - Class II) and a potential hepatotoxin.

Containment Workflow:

Source Identification

Vapor Detection

Identify Source

Rotary Evaporator
Exhaust

Open Vessel
Handling Spill/Leak

Install Secondary
Dry Ice/Acetone Trap

(-78°C)

Solution
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Solution
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Do NOT use paper towels

Solution

Segregated Halogenated
Waste Stream (ODS)

Click to download full resolution via product page

Caption: Decision logic for mitigating HCFC-242fa vapor exposure in a laboratory setting.

❓ PHASE 4: FREQUENTLY ASKED QUESTIONS (FAQs)
Q1: I see "HCFC-242fa" listed in my company's "Banned Substances" list. Can I still use it? A:

HCFC-242fa is a Class II Ozone Depleting Substance (ODS) under the Montreal Protocol.
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Research Use: It is generally permitted for essential laboratory use or as a

feedstock/intermediate where it is transformed into something else (e.g., HFO-1233zd).

Restriction: You cannot use it for general cleaning or as a solvent if a non-ODS alternative

exists. You must capture and destroy all waste; do not vent to the atmosphere.

Q2: Why does my reaction mixture turn dark when I heat HCFC-242fa with amines? A: This

indicates dehydrohalogenation.

Mechanism: The proton on the central carbon (C-2) or adjacent carbons in HCFC-242fa is

acidic due to the electron-withdrawing chlorine and fluorine atoms. In the presence of strong

bases (amines), it can eliminate HCl or HF to form reactive alkenes (chlorofluoropropenes).

Fix: Avoid heating HCFC-242fa with strong bases. Keep reaction temperatures < 50°C if

amines are present.

Q3: I cannot find an SDS for HCFC-242fa. What do I use? A: Public SDSs are rare because it

is often an intermediate.

Proxy SDS: Use the SDS for 1,2,3-Trichloropropane for toxicity guidance (liver/kidney

protection) and HCFC-123 for handling guidance (halogenated solvent properties).

Key Hazards: Suspected carcinogen, hepatotoxin, respiratory irritant.

📊 APPENDIX: PHYSICAL PROPERTY COMPARISON
Use this table to confirm which "24x" series solvent you actually possess.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property HCFC-242fa HFC-245fa HCFC-141b

CAS 460-63-9 460-73-1 1717-00-6

Formula C₃H₃Cl₃F₂ C₃H₃F₅ C₂H₃Cl₂F

Boiling Point ~109°C 15.3°C 32°C

Density ~1.48 g/mL 1.32 g/mL 1.24 g/mL

Flash Point None (likely) None None

Common Use Intermediate
Blowing

Agent/Extraction
Cleaning Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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